Cas no 667436-12-6 (6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid)

• Product Name: 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid
• CAS No: 667436-12-6
• MF: C₁₄H₁₆O₂S
• MW: 248.340642929077
• MDL: MFCD03419874
• CID: 869844
• PubChem ID: 4356223
• Update Time: 2025-07-21

6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Pentyl)benzo[b]thiophene-3-carboxylic acid
• 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic acid
• 6-(tert-Pentyl)benzo[b]thiophene-3-carboxylicacid
• A918279
• MFCD03419874
• AKOS003313354
• 6-(2-methylbutan-2-yl)-1-benzothiophene-3-carboxylic acid
• 667436-12-6
• LS-01097
• DTXSID20402305
• STK441864
• ALBB-000929
• 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid

• MDL： MFCD03419874
• Inchi： 1S/C14H16O2S/c1-4-14(2,3)9-5-6-10-11(13(15)16)8-17-12(10)7-9/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： XSZVMLSOBKUTBD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=CC=C(C=C12)C(C)(C)CC

Computed Properties

• Exact Mass: 248.087
• Monoisotopic Mass: 248.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.189
• Melting Point: 173-177℃
• Boiling Point: 404.5°C at 760 mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.61
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid

Comprehensive Overview of 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid (CAS No. 667436-12-6)

6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid (CAS No. 667436-12-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene derivative is characterized by its unique molecular structure, featuring a carboxylic acid functional group and a 1,1-dimethylpropyl substituent. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The compound's CAS number 667436-12-6 serves as a unique identifier, ensuring precise classification in chemical databases and regulatory frameworks. Researchers and industry professionals frequently search for this CAS registry number to access critical data such as solubility, melting point, and spectroscopic properties. The growing interest in benzothiophene-based compounds is driven by their diverse applications, ranging from drug discovery to organic electronics. For instance, similar structures have shown promise in modulating biological targets, making 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid a subject of ongoing investigations.

In the context of current trends, the demand for high-purity chemical intermediates like this compound has surged due to advancements in precision medicine and green chemistry. Environmental concerns and regulatory pressures have also led to increased searches for sustainable synthesis methods and eco-friendly alternatives. This compound's potential role in catalysis and polymer chemistry further aligns with these industry shifts, as researchers explore its utility in reducing reaction steps or improving material performance.

From a technical perspective, the carboxylic acid moiety in 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid enables versatile chemical transformations, such as esterification or amide coupling. These reactions are pivotal in constructing drug-like molecules or functional materials. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency for research applications. The compound's lipophilicity, influenced by the dimethylpropyl group, is another area of interest for scientists optimizing bioavailability in drug design.

As the scientific community continues to explore heterocyclic chemistry, compounds like 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carboxylic Acid remain at the forefront of innovation. Its relevance extends to emerging fields such as bioconjugation and small-molecule probes, where precise molecular modifications are essential. For laboratories and manufacturers, sourcing this compound with documented analytical certificates and regulatory compliance is crucial to meet the stringent requirements of modern research and development.